Cas no 62420-70-6 (3(2H)-Isoquinolinone, 1-butyl-)

• Product Name: 3(2H)-Isoquinolinone, 1-butyl-
• CAS No: 62420-70-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 445401
• PubChem ID: 71386581
• Update Time: 2025-04-19

3(2H)-Isoquinolinone, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 1-butyl-
• 1-butyl-2H-isoquinolin-3-one
• 62420-70-6
• DTXSID50808750
• 1-Butylisoquinolin-3(2H)-one

• Inchi： 1S/C13H15NO/c1-2-3-8-12-11-7-5-4-6-10(11)9-13(15)14-12/h4-7,9H,2-3,8H2,1H3,(H,14,15)
• InChI Key： POKTVBKVSDOELW-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC=CC2=C(CCCC)N1

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1